Cas no 1174834-97-9 (1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-amine)

• Product Name: 1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-amine
• CAS No: 1174834-97-9
• MF: C₉H₁₂F₃N₃
• MW: 219.20689201355
• MDL: MFCD12405265
• CID: 3159764
• PubChem ID: 45602133
• Update Time: 2025-06-12

1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-amine
• SCHEMBL16794528
• F2198-5939
• 2-cyclopentyl-5-(trifluoromethyl)pyrazol-3-amine
• 1174834-97-9
• STK510339
• EN300-232221
• AKOS005169096
• ZWB83497
• PHJSEBIKUCZZIZ-UHFFFAOYSA-N
• CS-0441829
• MFCD12405265

• MDL： MFCD12405265
• Inchi： 1S/C9H12F3N3/c10-9(11,12)7-5-8(13)15(14-7)6-3-1-2-4-6/h5-6H,1-4,13H2
• InChI Key： PHJSEBIKUCZZIZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N(C2CCCC2)N=1)(F)F

Computed Properties

• Exact Mass: 219.098
• Monoisotopic Mass: 219.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 2

Additional information on 1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-amine

Recent Advances in the Study of 1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS: 1174834-97-9)

The compound 1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS: 1174834-97-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-amine, which make it a promising scaffold for the design of novel bioactive molecules. The presence of the cyclopentyl and trifluoromethyl groups enhances its lipophilicity and metabolic stability, which are critical factors in drug development. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, as reported in several peer-reviewed journals.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-amine exhibits moderate inhibitory effects on specific enzyme targets involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Furthermore, molecular docking studies have provided insights into its binding interactions with key protein targets, paving the way for structure-activity relationship (SAR) optimization.

Another area of interest is the compound's potential application in oncology. Recent research has explored its role as a modulator of certain signaling pathways implicated in cancer cell proliferation. While the exact mechanism of action remains under investigation, early results indicate that derivatives of this compound could serve as valuable tools for probing these pathways and developing targeted therapies.

Despite these promising findings, challenges remain in the development of 1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-amine as a therapeutic agent. Issues such as bioavailability, toxicity, and selectivity need to be addressed through further preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 1-cyclopentyl-3-(trifluoromethyl)-1H-pyrazol-5-amine represents a versatile and promising scaffold in medicinal chemistry. Ongoing research is expected to uncover additional therapeutic applications and optimize its pharmacological properties. This brief underscores the importance of continued investigation into this compound and its derivatives to fully realize their potential in addressing unmet medical needs.